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Compound of Interest

Compound Name: 2-Naphthyl laurate

Cat. No.: B1293613 Get Quote

In-depth technical guide for researchers, scientists, and drug development professionals on the

chemical properties, synthesis, and application of 2-Naphthyl Laurate as a chromogenic

substrate for enzyme activity assays.

Introduction
2-Naphthyl laurate, also known as naphthalen-2-yl dodecanoate, is an ester of 2-naphthol and

lauric acid.[1] It is a valuable biochemical reagent primarily utilized in life science research for

the detection and quantification of lipase and esterase activity.[1][2] The enzymatic hydrolysis

of 2-Naphthyl laurate releases 2-naphthol, a compound that can be readily detected and

measured through colorimetric or amperometric methods. This property makes it a useful tool

in various research applications, including enzyme kinetics, screening for enzyme inhibitors,

and characterizing the substrate specificity of lipolytic enzymes.[3]

Chemical Structure and Properties
2-Naphthyl laurate is an organic compound with a molecular formula of C22H30O2 and a

molecular weight of approximately 326.48 g/mol .[4][5] Its structure consists of a laurate

(dodecanoate) group esterified to the hydroxyl group of a 2-naphthol moiety.
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Property Value

CAS Number 6343-73-3

Molecular Formula C22H30O2

Molecular Weight 326.48 g/mol [4][5]

Appearance
White to light yellow or light orange

powder/crystal[1][4]

Melting Point 59.0 to 63.0 °C[1]

Solubility Soluble in toluene[1]

Synonyms
Beta-Naphthyl laurate, Lauric Acid 2-Naphthyl

Ester, naphthalen-2-yl dodecanoate[6]

Synthesis of 2-Naphthyl Laurate
The synthesis of 2-Naphthyl laurate is typically achieved through the esterification of 2-

naphthol with lauric acid or its derivatives. Common synthetic approaches include:

Direct Esterification: This method involves the reaction of 2-naphthol with lauric acid, often

under reflux conditions and in the presence of a strong acid catalyst such as sulfuric acid.[1]

Acid-Catalyzed Reaction: A more efficient route involves the reaction of 2-naphthol with lauric

acid chloride or lauric anhydride.[1]

Application in Enzyme Activity Assays
The primary application of 2-Naphthyl laurate is as a chromogenic substrate for the

determination of lipase and esterase activity. The underlying principle of these assays is the

enzymatic cleavage of the ester bond in 2-Naphthyl laurate, which liberates 2-naphthol and

lauric acid. The amount of 2-naphthol produced is directly proportional to the enzymatic activity

and can be quantified.
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In colorimetric assays, the liberated 2-naphthol is coupled with a diazonium salt, such as Fast

Blue B or Fast Blue BB, to form a colored azo dye.[3][7] The intensity of the resulting color is

measured spectrophotometrically, and the enzyme activity can be calculated by comparing the

absorbance to a standard curve of known 2-naphthol concentrations.
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Colorimetric Detection of Lipase/Esterase Activity
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Experimental Workflow for Enzyme Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

